Cas no 152969-67-0 (2-(4-Fluorophenyl)-5,7-dihydroxy-4H-chromen-4-one)

• Product name: 2-(4-Fluorophenyl)-5,7-dihydroxy-4H-chromen-4-one
• CAS No: 152969-67-0
• MF: C₁₅H₉FO₄
• MW: 272.227967977524
• CID: 2779055
• PubChem ID: 5480904

2-(4-Fluorophenyl)-5,7-dihydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-5,7-dihydroxy-4H-chromen-4-one
• 2-(4-fluorophenyl)-5,7-bis(oxidanyl)chromen-4-one
• 5,7-Dihydroxy-4'-fluoroflavone
• 4H-1-Benzopyran-4-one, 2-(4-fluorophenyl)-5,7-dihydroxy-
• MB10553
• 2-(4-fluorophenyl)-5,7-dihydroxy-chromen-4-one
• 2-(4-Fluorophenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
• O9Z

• Inchi： 1S/C15H9FO4/c16-9-3-1-8(2-4-9)13-7-12(19)15-11(18)5-10(17)6-14(15)20-13/h1-7,17-18H
• InChI Key： XSYORHATJHJUAA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C2C(=CC(=CC=2O1)O)O)=O

Computed Properties

• Exact Mass: 272.04848693g/mol
• Monoisotopic Mass: 272.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones